Cas no 1781870-22-1 (3-Bromo-1-methyl-1H-indazol-6-ol)

• Product Name: 3-Bromo-1-methyl-1H-indazol-6-ol
• CAS No: 1781870-22-1
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 5695902
• PubChem ID: 136326432
• Update Time: 2025-06-16

3-Bromo-1-methyl-1H-indazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 1781870-22-1
• 3-Bromo-1-methyl-1H-indazol-6-ol
• 1H-Indazol-6-ol, 3-bromo-1-methyl-

• Inchi： 1S/C8H7BrN2O/c1-11-7-4-5(12)2-3-6(7)8(9)10-11/h2-4,12H,1H3
• InChI Key： UVZVURSLOJEXHE-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC(=CC=2N(C)N=1)O

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Boiling Point: 368.1±22.0 °C(Predicted)
• pka: 8.90±0.40(Predicted)

Additional information on 3-Bromo-1-methyl-1H-indazol-6-ol

Professional Introduction to 3-Bromo-1-methyl-1H-indazol-6-ol (CAS No. 1781870-22-1)

3-Bromo-1-methyl-1H-indazol-6-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique molecular structure and potential applications in drug development. With the CAS number 1781870-22-1, this heterocyclic organic compound has garnered attention due to its structural similarity to several bioactive molecules. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging role in contemporary medicinal chemistry research.

The molecular framework of 3-Bromo-1-methyl-1H-indazol-6-ol consists of an indazole core substituted with a bromine atom at the 3-position and a methyl group at the 1-position, along with a hydroxyl group at the 6-position. This specific arrangement imparts distinct reactivity patterns, making it a valuable intermediate in organic synthesis. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on indazole derivatives due to their diverse pharmacological activities. Studies have demonstrated that modifications at various positions of the indazole ring can lead to compounds with significant biological effects. For instance, derivatives with halogen substituents have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The hydroxyl group in 3-Bromo-1-methyl-1H-indazol-6-ol further extends its potential as a precursor for glycosylation reactions, which are essential for developing carbohydrate-based therapeutics.

The synthesis of 3-Bromo-1-methyl-1H-indazol-6-ol typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the bromination of an indazole derivative followed by methylation and subsequent hydroxylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high selectivity and yield. These synthetic methodologies highlight the compound's versatility and its suitability for large-scale production.

One of the most compelling aspects of 3-Bromo-1-methyl-1H-indazol-6-ol is its role as a key intermediate in developing novel therapeutic agents. Recent studies have highlighted its potential in targeting neurological disorders, where indazole derivatives exhibit neuroprotective and anti-inflammatory properties. Additionally, research has explored its efficacy in combating infectious diseases by interfering with bacterial biofilm formation and viral replication mechanisms. The compound's ability to modulate multiple biological pathways makes it an attractive candidate for drug discovery programs.

The pharmacokinetic profile of 3-Bromo-1-methyl-1H-indazol-6-ol is another area of interest. Preclinical studies have indicated that derivatives of this compound exhibit favorable solubility and metabolic stability, which are critical factors for drug efficacy and safety. Furthermore, computational modeling has been used to predict how structural modifications can optimize pharmacokinetic properties, ensuring better bioavailability and reduced toxicity. These findings underscore the importance of rational drug design in leveraging compounds like 3-Bromo-1-methyl-1H-indazol-6-ol.

In conclusion, 3-Bromo-1-methyl-1H-indazol-6-ol (CAS No. 1781870-22-1) represents a promising compound in pharmaceutical chemistry with diverse applications ranging from synthetic intermediates to lead compounds for drug development. Its unique structural features and reactivity patterns make it a valuable tool for medicinal chemists exploring new therapeutic modalities. As research continues to uncover its potential benefits, this compound is poised to play a significant role in future advancements in healthcare.